Salicylaldehyde
Cat. No. B1680747
:
90-02-8
M. Wt: 122.12 g/mol
InChI Key: SMQUZDBALVYZAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04410542
Procedure details
To 2.35 g of ethyl (4R)-2-(2-hydroxyphenyl)-4-thiazolidinecarboxylate: mp 75°-77° C.; [α]D25 -105.1° (c=0.9, methanol), obtained by the reaction of L-cysteine ethyl ester hydrochloride with salicylaldehyde in the presence of triethylamine in chloroform at room temperature for 2 hr then addition of water and evaporation of the organic layer, which is dissolved in 30 ml of water and 40 ml of tetrahydrofuran, 1.1 g of sodium carbonate is added. To the stirred mixture, cooled by an ice-water bath, 1.36 g of 3,3'-dithiodipropanoyl dichloride is added dropwise. The resulting mixture is continuously stirred for 30 min and extracted with ether after addition of 100 ml of water. The organic layer is washed with brine, dried over magnesium sulfate, and evaporated in vacuo to give crystals of the titled compound. The yield is 2.3 g (68%).
Name
ethyl (4R)-2-(2-hydroxyphenyl)-4-thiazolidinecarboxylate
Quantity
2.35 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[OH:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[CH:8]1[NH:12][C@H:11]([C:13]([O:15][CH2:16][CH3:17])=[O:14])[CH2:10][S:9]1.C[OH:19].C(N(CC)CC)C.C(Cl)(Cl)[Cl:28]>>[ClH:28].[CH2:16]([O:15][C:13](=[O:14])[C@H:11]([CH2:10][SH:9])[NH2:12])[CH3:17].[CH:8](=[O:19])[C:3]1[C:2](=[CH:7][CH:6]=[CH:5][CH:4]=1)[OH:1] |f:4.5|
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Inputs
Step One
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Name
|
ethyl (4R)-2-(2-hydroxyphenyl)-4-thiazolidinecarboxylate
|
|
Quantity
|
2.35 g
|
|
Type
|
reactant
|
|
Smiles
|
OC1=C(C=CC=C1)C1SC[C@H](N1)C(=O)OCC
|
Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.C(C)OC([C@@H](N)CS)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C=1C(O)=CC=CC1)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
